N-[(2,5-dimethylphenyl)(pyridin-3-yl)methyl]imidazo[1,2-a]pyridine-6-carboxamide

• IUPAC Name: N-[(2,5-dimethylphenyl)-pyridin-3-ylmethyl]imidazo[1,2-a]pyridine-6-carboxamide
• InChI: InChI=1S/C22H20N4O/c1-15-5-6-16(2)19(12-15)21(17-4-3-9-23-13-17)25-22(27)18-7-8-20-24-10-11-26(20)14-18/h3-14,21H,1-2H3,(H,25,27)
• InChI Key: OFWNNVJXIHGRFS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C(C2=CN=CC=C2)NC(=O)C3=CN4C=CN=C4C=C3
• Molecular Formula: C22H20N4O
• Molecular Weight: 356.4 g/mol

Description

This compound belongs to the imidazo[1,2-a]pyridine class, which has been studied for its potential applications in medicinal chemistry. The interest in this class of compounds arises from their diverse biological activities and potential therapeutic applications.

Synthesis Analysis

• A series of imidazo[1,2-a]pyridine carboxamides bearing an N-(2-phenoxyethyl) moiety was synthesized, indicating a method for developing similar structures (Wu et al., 2016).
• Another study reported the design and synthesis of novel imidazo[1,2-a]pyridine-3-carboxamides with various linkers, providing insights into synthetic pathways for this compound class (Lv et al., 2017).

Molecular Structure Analysis

• The crystal structure of a similar compound, 6-(2-Fluorophenyl)-N-(p-tolyl)imidazo[1,2-a]pyridine-2-carboxamide, was analyzed using X-ray diffraction, providing insights into the molecular structure that could be relevant for N-[(2,5-dimethylphenyl)(pyridin-3-yl)methyl]imidazo[1,2-a]pyridine-6-carboxamide (Qin et al., 2019).

Chemical Reactions and Properties

• The chemical properties of imidazo[1,2-a]pyridine derivatives were explored, with a focus on their reactions with other compounds. For example, a study described the reactions of N,N-substituted imidazo[1,5-a]pyridine carbenes with aldehydes and dimethyl acetylenedicarboxylate, leading to fully substituted furans (Pan et al., 2010).